Cas no 112698-97-2 (4-CARBAMOYL-2-METHYLBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 4-CARBAMOYL-2-METHYLBENZENE-1-SULFONYL CHLORIDE
• CAS No: 112698-97-2
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• MDL: MFCD11650762
• CID: 5242132
• Update Time: 2025-08-05

4-CARBAMOYL-2-METHYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(aminocarbonyl)-2-methyl-
• 4-CARBAMOYL-2-METHYLBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD11650762
• Inchi： 1S/C8H8ClNO3S/c1-5-4-6(8(10)11)2-3-7(5)14(9,12)13/h2-4H,1H3,(H2,10,11)
• InChI Key： VHYDRQIMRNKXFN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C(N)=O)C=C1C

Additional information on 4-CARBAMOYL-2-METHYLBENZENE-1-SULFONYL CHLORIDE

4-Carbamoyl-2-Methylbenzenesulfonyl Chloride (CAS No. 112698-97-2)

4-Carbamoyl-2-methylbenzenesulfonyl chloride, also known by its CAS number 112698-97-2, is a highly reactive organosulfur compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with a carbamoyl and a methyl group. The combination of these functional groups makes it a versatile building block in the construction of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The molecular structure of 4-carbamoyl-2-methylbenzenesulfonyl chloride consists of a benzene ring with three substituents: a sulfonyl chloride group at the para position, a methyl group at the meta position, and a carbamoyl group at the ortho position relative to the sulfonyl chloride. This arrangement imparts distinct electronic and steric properties to the molecule, enabling it to participate in various chemical reactions such as nucleophilic substitutions, coupling reactions, and cyclizations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs.

One of the most notable applications of 4-carbamoyl-2-methylbenzenesulfonyl chloride is its use as an electrophilic reagent in sulfonation reactions. Its reactivity stems from the electron-withdrawing nature of the sulfonyl chloride group, which activates the benzene ring toward nucleophilic attack. This property has been exploited in the development of novel materials with tailored electronic properties, such as conductive polymers and advanced composites. Additionally, its ability to form stable amide bonds has made it a valuable component in peptide synthesis and drug delivery systems.

Recent advancements in synthetic methodology have further expanded the utility of 4-carbamoyl-2-methylbenzenesulfonyl chloride. For instance, researchers have employed it in the construction of heterocyclic frameworks, which are essential components of many bioactive molecules. Its compatibility with various coupling agents and catalysts has also facilitated its integration into high-throughput screening processes, accelerating drug discovery efforts.

In terms of physical properties, 4-carbamoyl-2-methylbenzenesulfonyl chloride is typically a crystalline solid with a melting point around 150°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to solution-phase synthesis techniques. However, due to its reactivity, it must be handled with care to avoid unintended side reactions or decomposition.

The synthesis of 4-carbamoyl-2-methylbenzenesulfonyl chloride involves multiple steps, starting from readily available aromatic precursors. A common approach involves sulfonation of the aromatic ring followed by chlorination to introduce the sulfonyl chloride group. Subsequent functionalization with carbamoyl and methyl groups is achieved through nucleophilic substitution or coupling reactions, depending on the desired regiochemistry.

In conclusion, 4-carbamoyl-2-methylbenzenesulfonyl chloride (CAS No. 112698-97-2) is a versatile and reactive compound with diverse applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive compounds and advanced materials.